Cas no 59397-74-9 (Pyrido[2,3-d]pyrimidin-2(1H)-one, 3,4-dihydro-1-phenyl-3-propyl-)

• Product Name: Pyrido[2,3-d]pyrimidin-2(1H)-one, 3,4-dihydro-1-phenyl-3-propyl-
• CAS No: 59397-74-9
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 338821
• PubChem ID: 13259286
• Update Time: 2025-04-19

Pyrido[2,3-d]pyrimidin-2(1H)-one, 3,4-dihydro-1-phenyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-2(1H)-one, 3,4-dihydro-1-phenyl-3-propyl-
• 1-phenyl-3-propyl-4H-pyrido[2,3-d]pyrimidin-2-one
• 1-Phenyl-3-propyl-3,4-dihydropyrido[2,3-d]pyrimidin-2(1H)-one
• DTXSID40532592
• 59397-74-9

• Inchi： 1S/C16H17N3O/c1-2-11-18-12-13-7-6-10-17-15(13)19(16(18)20)14-8-4-3-5-9-14/h3-10H,2,11-12H2,1H3
• InChI Key： DMWVNIRKOUOWSB-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C2C(=CC=CN=2)CN1CCC

Computed Properties

• Exact Mass: 267.13731
• Monoisotopic Mass: 267.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.44